4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide

• IUPAC Name: 4-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethoxy]-N-propylbenzenesulfonamide
• InChI: InChI=1S/C20H24N2O4S/c1-2-12-21-27(24,25)19-9-7-18(8-10-19)26-15-20(23)22-13-11-16-5-3-4-6-17(16)14-22/h3-10,21H,2,11-15H2,1H3
• InChI Key: LBJNCKRLYRKXEO-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC=C(C=C1)OCC(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide, also known as PBNDS, is a chemical compound that has been the subject of numerous scientific studies over the past few decades. This compound has been found to have a wide range of potential applications in the fields of medicine and biochemistry. In

Scientific Research Applications

4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research involves the use of 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide as a potential treatment for various diseases. For example, 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide has been found to have anti-inflammatory properties, which could make it a potential treatment for conditions such as rheumatoid arthritis and other inflammatory diseases.

Mechanism of Action

The mechanism of action of 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory compounds in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide are complex and varied. In addition to its anti-inflammatory properties, 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide has also been found to have antioxidant properties, which could make it a potential treatment for conditions such as Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide for lab experiments is its relatively low toxicity. This means that it can be used in a wide range of experiments without causing harm to the subjects or the researchers. However, one of the limitations of 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are many potential future directions for research on 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide. One promising area of research involves the use of 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide as a potential treatment for cancer. 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide has been found to have anti-cancer properties, and researchers are currently exploring its potential as a cancer treatment. Another potential future direction for research on 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide involves the development of new synthetic methods that could make it easier and more cost-effective to produce this compound on a large scale.
Conclusion
In conclusion, 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide is a chemical compound that has a wide range of potential applications in scientific research. Its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of various diseases, and researchers are currently exploring its potential in a number of different areas. While there are still many unanswered questions about the mechanism of action and long-term effects of 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide, the future looks bright for this promising compound.

Synthesis Methods

The synthesis of 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide involves a multi-step process that begins with the reaction of 3,4-dihydroisoquinoline with ethyl 2-bromoacetate to form 2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl bromide. This intermediate is then reacted with sodium sulfonate to form the sulfonate ester, which is then reacted with propylamine to form the final product, 4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethoxy)-N-propylbenzenesulfonamide.